![molecular formula C19H16N4O3 B2895372 N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)furan-2-carboxamide CAS No. 946217-14-7](/img/structure/B2895372.png)
N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound is not explicitly mentioned in the search results .Molecular Structure Analysis
The molecular structure of this compound is not explicitly provided in the search results .Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the search results .Scientific Research Applications
Antiprotozoal Agents
Compounds structurally related to N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)furan-2-carboxamide have been synthesized and explored for their antiprotozoal properties. For instance, certain imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activity against protozoal infections, such as Trypanosoma and Plasmodium falciparum, which are responsible for diseases like sleeping sickness and malaria (Ismail et al., 2004).
Anti-Inflammatory and Analgesic Agents
Another area of application is in the development of anti-inflammatory and analgesic agents. Novel heterocyclic compounds derived from benzodifuranyl and oxadiazepines, related to the chemical structure , have been synthesized and shown to possess significant inhibitory activity on cyclooxygenase enzymes, along with notable analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).
Antiviral Drug Discovery
Research has also been conducted on imidazole compounds, including imidazo[1,2-b]pyridazines, for their potential application in antiviral drug discovery. These compounds have been explored for their efficacy against various viruses, providing new strategies for treating viral infections (De Clercq, 2009).
Antitumor Agents
Imidazo[1,2-a]pyridines, similar in structure to the compound , have been investigated for their antitumor properties. These compounds have been found to exhibit cytotoxic activities against various cancer cell lines, offering potential avenues for cancer chemotherapy (Stevens et al., 1984).
5-HT3 Receptor Antagonists
Research into the medicinal applications of imidazole derivatives has extended into the development of 5-HT3 receptor antagonists. These compounds have potential therapeutic value for conditions such as irritable bowel syndrome and for the treatment of nausea and vomiting associated with cancer chemotherapy (Ohta et al., 1996).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O3/c1-12-5-6-13(10-14(12)21-19(24)16-4-3-9-26-16)15-11-23-17(20-15)7-8-18(22-23)25-2/h3-11H,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWQEYFLSRPOBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.